![molecular formula C8H15NO2S B1399705 2-Thia-8-azaspiro[4.5]decane 2,2-dioxide CAS No. 1342704-43-1](/img/structure/B1399705.png)
2-Thia-8-azaspiro[4.5]decane 2,2-dioxide
Overview
Description
“2-Thia-8-azaspiro[4.5]decane 2,2-dioxide” is a chemical compound with the molecular formula C8H15NO2S . It is also known as “2-Thia-8-azaspiro[4.5]decane 2,2-dioxide hydrochloride” with the CAS number 1588960-00-2 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, an efficient method for the synthesis of difluoroalkylated 2-azaspiro[4.5]decanes via copper-catalyzed difluoroalkylation of N-benzylacrylamides with ethyl bromodifluoroacetate has been established . Another method involves the reaction of an α,β-unsaturated aldehyde or ketone with cysteamine hydrochloride, followed by subsequent oxidation.Molecular Structure Analysis
The molecular structure of “2-Thia-8-azaspiro[4.5]decane 2,2-dioxide” consists of a spirocyclic ring system containing a sulfur atom and a nitrogen atom. The molecular weight is 225.74 g/mol .Physical And Chemical Properties Analysis
“2-Thia-8-azaspiro[4.5]decane 2,2-dioxide” is a crystalline solid. It has a molecular weight of 225.74 g/mol . The compound is soluble in water, ethanol, and chloroform, but insoluble in ether.Scientific Research Applications
Chemical Synthesis
The compound “2-Thia-8-azaspiro[4.5]decane 2,2-dioxide” is used in chemical synthesis . It is available for purchase and can be used for custom synthesis, indicating its importance in the creation of new compounds .
Production of Biologically Active Compounds
A new synthesis of 8-oxa-2-azaspiro[4.5]decane has been developed from commercially available reagents . This compound is promising for the production of important biologically active compounds .
Inhibitor for Hepatocellular Carcinoma
The synthesized 8-oxa-2-azaspiro[4.5]decane derivatives exhibited biological activity. They are used as an FGFR4 inhibitor for the treatment of hepatocellular carcinoma .
Inhibitor of Vanin-1 Enzyme
These derivatives are also used as inhibitors of the vanin-1 enzyme, which plays an important role in metabolism and inflammation .
Inhibitor of 17β-HSD1
The derivatives of 8-oxa-2-azaspiro[4.5]decane are used as 17β-HSD1 inhibitors in the treatment or prevention of diseases or disorders associated with steroid hormones or requiring concentration reduction of endogenous estradiol .
6. Stimulant for NO-independent and heme-dependent sGC These compounds are useful as NO-independent and heme-dependent sGC stimulants in the treatment of a variety of diseases .
properties
IUPAC Name |
2λ6-thia-8-azaspiro[4.5]decane 2,2-dioxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2S/c10-12(11)6-3-8(7-12)1-4-9-5-2-8/h9H,1-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVUDNBMDLDEMNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CCS(=O)(=O)C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Bromo-7-chloro-2,3-dihydro-benzo[1,4]dioxine](/img/structure/B1399632.png)
![Dibenzyl-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-amine](/img/structure/B1399642.png)
![4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane](/img/structure/B1399645.png)